Cas no 105582-76-1 (7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-(3-deoxy-b-D-erythro-pentofuranosyl)-)
105582-76-1 structure
Product Name:7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-(3-deoxy-b-D-erythro-pentofuranosyl)-
CAS No:105582-76-1
MF:C12H13N5O3
MW:275.263321638107
CID:151185
PubChem ID:3007919
Update Time:2025-04-19
7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-(3-deoxy-b-D-erythro-pentofuranosyl)- Chemical and Physical Properties
Names and Identifiers
-
- 7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-(3-deoxy-b-D-erythro-pentofuranosyl)-
- 4-amino-7-[(2R,3R,5S)-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrrolo[2,3-d]pyrimidine-5-carbonitrile
- 3'-deoxytoyocamycin
- 4-Amino-7-(3-hydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
- AC1MHN7S
- BRN 6229674
- LS-139546
- SureCN1738494
- DTXSID80147205
- 7H-Pyrrolo(2,3-d)pyrimidine-5-carbonitrile, 4-amino-7-(3-deoxy-beta-D-erythro-pentofuranosyl)-
- SCHEMBL1738494
- 4-Amino-7-(3-deoxy-beta-D-erythro-pentofuranosyl)-7H-pyrrolo(2,3-d)pyrimidine-5-carbonitrile
- 105582-76-1
- 4-amino-7-[(2R,3R,5S)-3-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrrolo[2,3-d]pyrimidine-5-carbonitrile
-
- Inchi: 1S/C12H13N5O3/c13-2-6-3-17(11-9(6)10(14)15-5-16-11)12-8(19)1-7(4-18)20-12/h3,5,7-8,12,18-19H,1,4H2,(H2,14,15,16)/t7-,8+,12+/m0/s1
- InChI Key: RPMDXDLDOWMAQZ-JOAULVNJSA-N
- SMILES: O1[C@H](CO)C[C@H]([C@@H]1N1C=C(C#N)C2=C(N)N=CN=C12)O
Computed Properties
- Exact Mass: 275.101839
- Monoisotopic Mass: 275.101839
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 413
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 130
- XLogP3: -1.2
Experimental Properties
- Density: 1.77
- Boiling Point: 674.8°C at 760 mmHg
- Flash Point: 361.9°C
- Refractive Index: 1.814
- PSA: 130.21000
- LogP: 0.10708
7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-(3-deoxy-b-D-erythro-pentofuranosyl)- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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